4-Fluoro-1,2-benzothiazol-3-one
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Overview
Description
4-Fluoro-1,2-benzothiazol-3-one is a heterocyclic compound that belongs to the benzothiazole family. Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry. The presence of a fluorine atom at the 4th position of the benzothiazole ring enhances its chemical properties, making it a valuable compound for various applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Fluoro-1,2-benzothiazol-3-one can be achieved through several synthetic pathways. One common method involves the condensation of 2-aminobenzenethiol with 4-fluorobenzoyl chloride under basic conditions. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the benzothiazole ring .
Another method involves the cyclization of 4-fluoro-2-aminobenzenethiol with carbon disulfide in the presence of a base, followed by oxidation to form the desired product .
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and microwave irradiation techniques can enhance the efficiency of the synthesis process .
Chemical Reactions Analysis
Types of Reactions
4-Fluoro-1,2-benzothiazol-3-one undergoes various chemical reactions, including:
Substitution: The fluorine atom at the 4th position can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid
Reduction: Lithium aluminum hydride, sodium borohydride
Substitution: Nucleophiles such as amines, thiols, or alkoxides
Major Products Formed
Oxidation: Sulfoxides, sulfones
Reduction: Reduced benzothiazole derivatives
Substitution: Substituted benzothiazole derivatives
Scientific Research Applications
4-Fluoro-1,2-benzothiazol-3-one has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 4-Fluoro-1,2-benzothiazol-3-one involves its interaction with various molecular targets and pathways. The compound can inhibit enzymes such as DNA gyrase and dihydroorotase, which are essential for bacterial growth and replication . Additionally, it can interact with cellular proteins and disrupt their function, leading to cell death in cancer cells .
Comparison with Similar Compounds
Similar Compounds
Benzothiazole: The parent compound without the fluorine substitution.
2-Aminobenzothiazole: A derivative with an amino group at the 2nd position.
4-Chloro-1,2-benzothiazol-3-one: A similar compound with a chlorine atom instead of fluorine.
Uniqueness
4-Fluoro-1,2-benzothiazol-3-one is unique due to the presence of the fluorine atom, which enhances its chemical stability and biological activity compared to other benzothiazole derivatives. The fluorine atom can influence the compound’s electronic properties, making it more reactive in certain chemical reactions and more effective in biological applications .
Properties
Molecular Formula |
C7H4FNOS |
---|---|
Molecular Weight |
169.18 g/mol |
IUPAC Name |
4-fluoro-1,2-benzothiazol-3-one |
InChI |
InChI=1S/C7H4FNOS/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10) |
InChI Key |
XRRVCBCTFWZGRG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1)SNC2=O)F |
Origin of Product |
United States |
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